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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing the

Developmental Coordination Disorder Questionnaire (DCDQ) and its variations. The

information is presented in a question-and-answer format to directly address specific issues

encountered during experimental use.

Troubleshooting and FAQs
Q1: How do I correctly score the DCDQ'07 questionnaire?

A1: To score the DCDQ'07, you must sum the scores for each of the 15 items. Each item is

rated on a 5-point Likert scale. The total score will range from 15 to 75.[1] It is crucial to ensure

that all items have been completed to calculate a valid total score.

Q2: Are there different scoring cut-offs for different age groups for the DCDQ'07?

A2: Yes, the interpretation of the DCDQ'07 total score is dependent on the child's chronological

age at the time of questionnaire completion. There are three distinct age brackets with different

cut-off scores to determine if a child's score indicates a potential risk for Developmental

Coordination Disorder (DCD).

Q3: My research involves preschool-aged children. Can I use the DCDQ'07?
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A3: The DCDQ'07 is intended for children aged 5 to 15 years. For preschool children aged 3

and 4, the "Little DCDQ" is the appropriate screening tool.[2] This version is specifically

designed to assess motor coordination difficulties in this younger age group.

Q4: What are the factor subscales of the DCDQ'07 and should I use them for diagnosis?

A4: The DCDQ'07 has three main factors: "Control During Movement," "Fine

Motor/Handwriting," and "General Coordination." While these factor scores can provide more

detailed insight into a child's motor skills, the total score is used to determine if a child is at risk

for DCD. The factor scores alone do not provide an indication of DCD.

Q5: I am working with a non-English speaking population. Are there validated translations of

the DCDQ?

A5: Yes, the DCDQ has been translated and culturally adapted for use in various populations. It

is important to use a validated translation to ensure the reliability and validity of the results.

Always refer to the specific validation study for the translated version to check for any

adjustments in scoring or interpretation.

Data Presentation: DCDQ'07 Scoring Adjustments
The following tables summarize the quantitative data for DCDQ'07 scoring based on age.

Table 1: DCDQ'07 Age-Specific Cut-Off Scores[1][3]

Age Group
Score Indicating
"Indication of, or Suspect
for, DCD"

Score Indicating "Probably
not DCD"

5 years 0 months to 7 years 11

months
15 - 46 47 - 75

8 years 0 months to 9 years 11

months
15 - 55 56 - 75

10 years 0 months to 15 years

0 months
15 - 57 58 - 75
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Experimental Protocols
The age-specific scoring adjustments for the DCDQ'07 were established through rigorous

validation studies. A summary of the key experimental methodologies is provided below.

DCDQ'07 Validation Methodology
The revision and validation of the DCDQ'07 involved a multi-stage process to establish its

psychometric properties, including reliability and validity.

1. Item Generation and Refinement:

An expert panel of occupational and physical therapists reviewed and revised the original

DCDQ items for clarity and appropriateness for a younger age range (extending down to 5

years).

Additional items were generated to enhance the questionnaire's content validity.

2. Sample Recruitment:

Parents of a large, population-based sample of typically developing children aged 5 to 15

years were recruited to complete the revised questionnaire.[2]

A separate clinical sample of children referred for motor coordination difficulties was also

recruited to test the questionnaire's discriminant validity.

3. Data Analysis:

Factor Analysis: Exploratory factor analysis was conducted to identify the underlying

structure of the questionnaire, resulting in the three-factor solution ("Control During

Movement," "Fine Motor/Handwriting," and "General Coordination").[4]

Internal Consistency: Cronbach's alpha was calculated to assess the internal consistency

and reliability of the scale and its subscales.

Concurrent Validity: The DCDQ'07 scores were correlated with scores from standardized

motor assessment tools, such as the Movement Assessment Battery for Children (MABC)
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and the Bruininks-Oseretsky Test of Motor Proficiency, Second Edition (BOT-2), to establish

concurrent validity.[2][5][6]

Logistic Regression Modeling: Logistic regression was used to generate the separate cut-off

scores for the three distinct age groups, optimizing the sensitivity and specificity of the

questionnaire for identifying children at risk for DCD.[2]

Visualizations
The following diagrams illustrate key workflows and logical relationships in the DCDQ scoring

and validation process.
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Caption: DCDQ'07 Scoring and Interpretation Workflow.
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Caption: DCDQ'07 Validation and Score Adjustment Process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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